2-(Cyclohexylsulfanyl)-4-(4-methylphenyl)-4-oxobutanoic acid

• IUPAC Name: 2-cyclohexylsulfanyl-4-(4-methylphenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C17H22O3S/c1-12-7-9-13(10-8-12)15(18)11-16(17(19)20)21-14-5-3-2-4-6-14/h7-10,14,16H,2-6,11H2,1H3,(H,19,20)
• InChI Key: BCRWWNFDHMXULL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CC(C(=O)O)SC2CCCCC2
• Molecular Formula: C17H22O3S
• Molecular Weight: 306.4 g/mol

Description

2-(Cyclohexylsulfanyl)-4-(4-methylphenyl)-4-oxobutanoic acid, otherwise known as COSMOB, is a novel synthetic compound that has been the subject of numerous scientific studies. It is a member of the cyclic acid family, and its structure is composed of a cyclohexylsulfanyl group attached to a 4-methylphenyl group. COSMOB has been found to have a wide range of biological applications, including its use in research, drug development, and medical treatments.

Scientific Research Applications

Crystal Structure and Spectroscopic Properties

4-(3-Fluoro-4-methylanilino)-2-methylidene-4-oxobutanoic acid has been studied for its crystallographic properties. The compound crystallizes with two independent molecules in the unit, showcasing specific dihedral angles and hydrogen bond formations. This research offers insights into the structural behavior of similar butanoic acid derivatives in solid states (Nayak et al., 2013).

Nonlinear Optical Materials and Biological Activities

A study on 4-(((4-aminophenyl)sulfonyl)oxy)-2,3-dihydroxy-4-oxobutanoic acid revealed its potential as a nonlinear optical material, exhibiting favorable optical properties and molecular interactions. The compound's stability, crystalline nature, and NLO efficiency were assessed, indicating its potential application in NLO devices (Vinoth et al., 2020).

Molecular Docking and Structural Analysis

Studies on various derivatives of 4-oxobutanoic acid have employed molecular docking techniques to explore their biological activities. For example, molecular docking and vibrational studies of certain 4-oxobutanoic acid derivatives indicated their significance in bonding and biological activities, particularly in inhibiting Placenta growth factor (PIGF-1) (Vanasundari et al., 2018). Similarly, FT-IR, molecular structure, and NBO analysis of 4-[(3-acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid provided insights into the molecule's stability, charge transfer, and hyper-conjugative interactions, suggesting its potential in various applications (Rahul Raju et al., 2015).

Synthesis and Drug Development

Some studies focused on the synthesis of specific 4-oxobutanoic acid derivatives, such as esonarimod , outlining efficient procedures and potential applications as antirheumatic agents (Noguchi et al., 2002). Another study synthesized and characterized novel surfactants containing a 4-oxobutanoic acid structure, showcasing its unique properties and potential applications (Chen et al., 2013).